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Compound of Interest

Compound Name: 1,5-Diphenylcarbazone

Cat. No.: B7855421 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 1,5-Diphenylcarbazone, a versatile

chemical compound widely utilized in analytical chemistry and other scientific fields. It covers

its fundamental properties, chemical structure, and key applications, with a focus on its role as

an indicator and a reagent for the determination of various metal ions.

Chemical Identity and Properties
1,5-Diphenylcarbazone, also known as s-Diphenylcarbazone, is a chemical compound

belonging to the carbazone group.[1] It is frequently used as a colorimetric reagent and

indicator in analytical chemistry due to its ability to form distinctly colored complexes with a

variety of metal ions.[1][2]

Structure:

Molecular Formula: C₁₃H₁₂N₄O[1][3][4]

IUPAC Name: 1-anilino-3-phenyliminourea[1]

CAS Number: 538-62-5[2][5][6][7][8]

Physicochemical Properties:
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The quantitative data for 1,5-Diphenylcarbazone is summarized in the table below for easy

reference and comparison.

Property Value References

Molecular Weight 240.26 g/mol [1][3][4]

Appearance
Orange to brownish-orange

crystalline powder
[1][2][4]

Melting Point 153 - 161 °C [1][2][3]

Solubility

Poorly soluble in water;

Soluble in ethanol, chloroform,

and benzene

[1]

Relationship with 1,5-Diphenylcarbazide
1,5-Diphenylcarbazone is structurally similar to and can be produced by the oxidation of 1,5-

Diphenylcarbazide.[1][9] It is important to note that commercial preparations of 1,5-
Diphenylcarbazone are often a mixture containing 1,5-Diphenylcarbazide.[1][4] 1,5-

Diphenylcarbazide itself is a white solid that can oxidize to the pink-colored 1,5-
Diphenylcarbazone upon exposure to light and air.[9]

The diagram below illustrates the oxidative relationship between these two compounds.

Oxidative Conversion of 1,5-Diphenylcarbazide

1,5-Diphenylcarbazide
(C₁₃H₁₄N₄O)

1,5-Diphenylcarbazone
(C₁₃H₁₂N₄O)

Oxidation

Click to download full resolution via product page

Caption: Oxidative pathway from 1,5-Diphenylcarbazide to 1,5-Diphenylcarbazone.

Applications in Analytical Chemistry
The primary application of 1,5-Diphenylcarbazone is in the detection and quantification of

metal ions.[2] It is particularly renowned for its use in mercurimetry and the colorimetric

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b7855421?utm_src=pdf-body
https://en.wikipedia.org/wiki/Diphenylcarbazone
http://www.stenutz.eu/chem/solv6.php?name=1%2C5-diphenylcarbazone
https://cymitquimica.com/products/SR-62567/538-62-5/15-diphenylcarbazone-mixture-with-diphenylcarbazide-extrapure-ar-acs/
https://en.wikipedia.org/wiki/Diphenylcarbazone
https://www.chemimpex.com/products/00578
https://cymitquimica.com/products/SR-62567/538-62-5/15-diphenylcarbazone-mixture-with-diphenylcarbazide-extrapure-ar-acs/
https://en.wikipedia.org/wiki/Diphenylcarbazone
https://www.chemimpex.com/products/00578
http://www.stenutz.eu/chem/solv6.php?name=1%2C5-diphenylcarbazone
https://en.wikipedia.org/wiki/Diphenylcarbazone
https://www.benchchem.com/product/b7855421?utm_src=pdf-body
https://en.wikipedia.org/wiki/Diphenylcarbazone
https://en.wikipedia.org/wiki/Diphenylcarbazide
https://www.benchchem.com/product/b7855421?utm_src=pdf-body
https://www.benchchem.com/product/b7855421?utm_src=pdf-body
https://en.wikipedia.org/wiki/Diphenylcarbazone
https://cymitquimica.com/products/SR-62567/538-62-5/15-diphenylcarbazone-mixture-with-diphenylcarbazide-extrapure-ar-acs/
https://www.benchchem.com/product/b7855421?utm_src=pdf-body
https://www.benchchem.com/product/b7855421?utm_src=pdf-body
https://en.wikipedia.org/wiki/Diphenylcarbazide
https://www.benchchem.com/product/b7855421?utm_src=pdf-body-img
https://www.benchchem.com/product/b7855421?utm_src=pdf-body
https://www.benchchem.com/product/b7855421?utm_src=pdf-body
https://www.chemimpex.com/products/00578
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7855421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


determination of chromium.[1][9][10][11][12]

Mercurimetric Titration of Chloride:

1,5-Diphenylcarbazone serves as an indicator for the endpoint determination in the titration of

chloride ions with a standard solution of mercuric nitrate.[1][13] The principle of this method is

that mercuric ions (Hg²⁺) and chloride ions (Cl⁻) form a stable, soluble complex (HgCl₂).[14]

Once all the chloride ions in the sample have been complexed, the first excess of mercuric ions

reacts with the diphenylcarbazone indicator to form a distinct blue-violet colored complex,

signaling the titration endpoint.[14][15] The optimal pH for this titration is between 3.0 and 3.6.

[14]

Experimental Protocol: Mercurimetric Titration of Chloride

Sample Preparation: Take a known volume of the chloride-containing sample. If necessary,

dilute the sample to ensure the chloride concentration is within a suitable range for titration.

pH Adjustment: Add a mixed indicator solution, such as one containing diphenylcarbazone

and bromophenol blue.[14][16] Adjust the pH of the solution to the optimal range (3.0-3.6) by

adding dilute nitric acid or sodium hydroxide solution until the indicator changes to the

appropriate color (e.g., yellow).[14]

Titration: Titrate the prepared sample with a standardized mercuric nitrate (Hg(NO₃)₂)

solution.

Endpoint Detection: The endpoint is reached when the color of the solution changes to a

persistent blue-violet, indicating the formation of the mercury-diphenylcarbazone complex.

[14][15]

Calculation: The concentration of chloride in the sample can be calculated from the volume

of mercuric nitrate solution used.

The workflow for this experimental procedure is depicted in the following diagram.
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Workflow for Mercurimetric Titration of Chloride

Sample Preparation
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Caption: Step-by-step workflow for the mercurimetric titration of chloride ions.
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Colorimetric Determination of Chromium:

1,5-Diphenylcarbazone is also instrumental in the spectrophotometric determination of

hexavalent chromium (Cr(VI)).[12][17][18] In this method, under acidic conditions, 1,5-

Diphenylcarbazide (often present in diphenylcarbazone reagents) is oxidized by Cr(VI) to 1,5-
Diphenylcarbazone, while Cr(VI) is reduced to trivalent chromium (Cr(III)).[18][19] The newly

formed 1,5-Diphenylcarbazone then reacts with Cr(III) to form a stable, red-violet colored

complex.[9][18] The intensity of the color, which is proportional to the chromium concentration,

can be measured spectrophotometrically.

The logical relationship of the components in the detection of chromium is shown below.

Mechanism of Chromium (VI) Detection

Chromium (VI)

Chromium (III)

Reduction

1,5-Diphenylcarbazide

1,5-Diphenylcarbazone

Oxidation

Red-Violet Complex

Click to download full resolution via product page

Caption: Reaction pathway for the colorimetric detection of Cr(VI).

Other Applications
Beyond its primary use in mercury and chromium analysis, 1,5-Diphenylcarbazone is a

valuable reagent for the detection of other metal ions, including copper, nickel, cobalt, lead, and

cadmium.[2][11] Its versatility extends to various fields such as:

Environmental Monitoring: Assessing water quality and detecting heavy metal pollutants in

environmental samples.[2][12]
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Pharmaceutical Development: Used in the synthesis of pharmaceutical intermediates.[2]

Food Safety: Employed in assays to detect contaminants in food products.[2]

Conclusion
1,5-Diphenylcarbazone is a cornerstone reagent in analytical chemistry, offering high

sensitivity and reliability for the detection and quantification of various metal ions. Its critical role

as an indicator in mercurimetry and as a chromogenic reagent for chromium analysis

underscores its importance in environmental, pharmaceutical, and industrial research. A

thorough understanding of its properties, its relationship with 1,5-Diphenylcarbazide, and its

reaction mechanisms is essential for its effective application in scientific research and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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